1-(2,3-Dimethylphenyl)-3-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)urea

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-[2-[[6-(ethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]urea
• InChI: InChI=1S/C18H26N6O/c1-5-19-16-11-17(23-14(4)22-16)20-9-10-21-18(25)24-15-8-6-7-12(2)13(15)3/h6-8,11H,5,9-10H2,1-4H3,(H2,21,24,25)(H2,19,20,22,23)
• InChI Key: MKJHDGFFXQTGLB-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC(=NC(=N1)C)NCCNC(=O)NC2=CC=CC(=C2C)C
• Molecular Formula: C18H26N6O
• Molecular Weight: 342.4 g/mol
• CAS No.: 1203143-99-0

Description

1-(2,3-Dimethylphenyl)-3-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)urea is a synthetic urea derivative characterized by three key structural features:

• Pyrimidine-ethylamino side chain: The pyrimidine ring (substituted with ethylamino and methyl groups) suggests possible kinase or receptor-binding activity, common in medicinal chemistry .

While specific pharmacological data for this compound are absent in the provided evidence, its structure aligns with bioactive molecules targeting enzymes or receptors via urea and pyrimidine motifs.

Biological Activity

1-(2,3-Dimethylphenyl)-3-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)urea is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article explores its synthesis, biological properties, and relevant research findings.

Synthesis

The synthesis of this compound typically involves the reaction of a substituted urea with an appropriate amine. The general synthetic route may include:

• Formation of Urea : Reacting 1-(2,3-dimethylphenyl) isocyanate with 6-(ethylamino)-2-methylpyrimidin-4-amine.
• Purification : The product is purified through recrystallization or chromatography to yield the desired urea derivative.

Biological Activity

The biological activity of 1-(2,3-Dimethylphenyl)-3-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)urea has been investigated in various studies, highlighting its potential therapeutic applications.

Anticancer Activity

Research indicates that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of urea have shown promising results against various cancer cell lines:

• IC50 Values : Many urea derivatives have demonstrated IC50 values in the low micromolar range against breast and liver cancer cell lines (e.g., MDA-MB-231 and SK-Hep-1) .

Antimicrobial Properties

Studies have shown that certain urea derivatives possess antimicrobial activity:

• Inhibition Concentration : Compounds similar to 1-(2,3-Dimethylphenyl)-3-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)urea exhibited minimal inhibitory concentrations (MICs) against various bacterial strains .

Case Studies

Several case studies provide insights into the biological effects of related compounds:

• Antitumor Activity :
  • A study evaluated the antiproliferative effects of a series of urea derivatives on human cancer cell lines. The results indicated that modifications on the phenyl ring significantly influenced cytotoxicity .
• Antimicrobial Testing :
  • Another investigation focused on the antibacterial properties of urea derivatives. The study found that specific substitutions led to enhanced activity against Gram-positive and Gram-negative bacteria .

Research Findings

Research findings indicate that the biological activity of 1-(2,3-Dimethylphenyl)-3-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)urea can be attributed to its structural features:

Property	Description
Molecular Weight	Approximately 350 g/mol
Solubility	Soluble in DMSO and ethanol
Mechanism of Action	Potential inhibition of specific kinases involved in cancer proliferation
Selectivity	Selective towards certain cancer types

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrimidine-Based Analogues

(a) 6-[2-[2-Hydroxyethyl-[3-(4-nitrophenyl)propyl]amino]ethylamino]-1,3-dimethylpyrimidine-2,4-dione ()

• Structure : Pyrimidine-2,4-dione core with hydroxyethyl and nitrophenylpropyl substituents.
• Key Differences: Lacks the urea group, replacing it with a dione ring.
• Implications : The dione ring may enhance hydrogen bonding but reduce solubility compared to the urea group in the target compound .

(b) 6-(Ethylamino)-2-methylpyrimidin-4-amine Derivatives (Inferred from )

• Structure: Pyrimidine ring with ethylamino and methyl substituents.
• Key Differences :
  • Absence of the urea-linked 2,3-dimethylphenyl group.
  • Simpler side chains may reduce binding affinity in multi-target systems.
• Implications : The target compound’s urea and aromatic groups likely confer broader interaction capabilities .

Urea-Containing Analogues

No direct urea-based analogs are described in the evidence. This suggests the target compound’s urea group could modulate selectivity or potency in similar pathways .

Pharmacokinetic and Physicochemical Properties

Property	Target Compound	Pyrimidine-2,4-dione ()	CGP20712A ()
Molecular Weight	~400 (estimated)	440.9	649.5 (CGP20712A)
Key Functional Groups	Urea, pyrimidine	Pyrimidine-2,4-dione, nitrophenyl	Phenoxypropanolamine
Solubility	Moderate (urea polarity)	Low (nitrophenyl hydrophobicity)	Moderate (hydrochloride salt)
Lipophilicity (LogP)	~3.5 (estimated)	~2.8	~4.1

Notes:

• The target compound’s urea group may improve solubility relative to purely aromatic analogs but reduce it compared to salt forms (e.g., hydrochlorides in ).
• Higher lipophilicity from the 2,3-dimethylphenyl group could enhance tissue penetration but increase metabolic oxidation risks .

Hypothesized Pharmacological Activity

• Kinase Inhibition: Pyrimidine derivatives often target kinases (e.g., EGFR, VEGFR). The ethylamino linker may facilitate ATP-binding pocket interactions, while the urea group could stabilize binding via hydrogen bonds .